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Compound of Interest

Compound Name: 3-(1H-pyrazol-1-yl)propan-1-ol

Cat. No.: B067033 Get Quote

An In-depth Technical Guide to 3-(1H-pyrazol-1-yl)propan-1-ol

This technical guide provides a comprehensive overview of 3-(1H-pyrazol-1-yl)propan-1-ol, a
heterocyclic compound featuring a pyrazole ring linked to a propanol chain. This molecule

serves as a valuable building block in medicinal chemistry and materials science. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis, offering insights into its properties, synthesis, and

potential applications.

Core Compound Identification
The compound of focus is 3-(1H-pyrazol-1-yl)propan-1-ol. Its fundamental chemical identifiers

are summarized in the table below.

Property Value Source

CAS Number 180741-37-1 [1][2]

Molecular Formula C₆H₁₀N₂O [1]

Molecular Weight 126.16 g/mol [1]

MDL Number MFCD03727229 [1]

EC Number 800-592-8 [2]
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Synthesis and Experimental Protocols
The synthesis of 3-(1H-pyrazol-1-yl)propan-1-ol can be achieved through the N-alkylation of

pyrazole. This is a common and effective method for creating N-substituted pyrazole

derivatives. A plausible synthetic route involves the reaction of pyrazole with a suitable 3-

carbon alkylating agent bearing a hydroxyl group or a protected hydroxyl group.

Proposed Synthesis Protocol: N-Alkylation of Pyrazole
This protocol is based on general methods for the alkylation of pyrazoles, similar to the

synthesis described for related compounds like 3-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol.[3]

Reaction:

Pyrazole + 3-Chloropropan-1-ol → 3-(1H-pyrazol-1-yl)propan-1-ol + HCl

Materials and Reagents:

1H-Pyrazole

3-Chloropropan-1-ol

Potassium Carbonate (K₂CO₃) or Sodium Hydroxide (NaOH) as a base[3]

Acetonitrile (CH₃CN) or Dimethylformamide (DMF) as solvent

Deionized water

Ethyl acetate

Brine solution (saturated NaCl)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:
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To a solution of 1H-pyrazole (1.0 eq) in acetonitrile, add a base such as potassium carbonate

(1.5 eq).

Stir the mixture at room temperature for 15-20 minutes to form the pyrazolate anion.

Add 3-chloropropan-1-ol (1.1 eq) to the reaction mixture.

Heat the mixture to reflux (approximately 80-85 °C) and monitor the reaction progress using

Thin Layer Chromatography (TLC).

Once the reaction is complete (typically after 12-24 hours), cool the mixture to room

temperature.

Filter the solid residue (inorganic salts) and wash with a small amount of acetonitrile.

Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel, using a gradient of ethyl

acetate in hexanes as the eluent.

Combine the fractions containing the desired product and evaporate the solvent to yield pure

3-(1H-pyrazol-1-yl)propan-1-ol.

Characterize the final product using NMR spectroscopy (¹H and ¹³C) and Mass Spectrometry

to confirm its structure and purity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b067033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction & Workup

Purification & Analysis

1H-Pyrazole

Mix & Reflux

3-Chloropropan-1-ol Base (e.g., K₂CO₃) Solvent (e.g., Acetonitrile)

Filtration

Cooling

Solvent Evaporation

Column Chromatography

Crude Product

Characterization (NMR, MS)

3-(1H-pyrazol-1-yl)propan-1-ol
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Derivatization

Potential Applications in Drug Discovery

Pyrazole Core

- Aromatic Heterocycle
- H-bond donor/acceptor

3-(1H-pyrazol-1-yl)propan-1-ol

- Propanol sidechain
- Versatile intermediate

Other Pyrazole Derivatives

Anti-Inflammatory Agents Anti-Cancer AgentsCNS-Active Agents Agrochemicals

Cell Membrane Phospholipids

Arachidonic Acid

PLA2

COX-1 / COX-2 Enzymes

Prostaglandins (PGH2)

Inflammation, Pain, Fever

Hypothetical Pyrazole
Inhibitor
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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